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Compound Name: 1-Methylthio-2-propanone

Cat. No.: B082341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Methylthio-2-propanone (CAS

No. 14109-72-9), a versatile thioether compound with applications in organic synthesis,

proteomics research, and the flavor industry. This document consolidates critical information

regarding its safety, handling, and disposal, as outlined in its Material Safety Data Sheet

(MSDS). Additionally, it presents a summary of its physicochemical properties and a plausible

experimental protocol for its synthesis. This guide is intended to serve as an essential resource

for laboratory personnel, researchers, and professionals in drug development to ensure the

safe and effective use of this compound.

Introduction
1-Methylthio-2-propanone, also known as (Methylthio)acetone, is a sulfur-containing organic

compound with the molecular formula C₄H₈OS.[1][2][3] It is recognized for its utility as an

intermediate in various organic syntheses and has been identified as a component for

proteomics research.[3] Furthermore, it is used as a flavoring agent in the food industry, with a

safety evaluation by the Joint FAO/WHO Expert Committee on Food Additives (JECFA)

concluding that it poses "no safety concern at current levels of intake when used as a

flavouring agent".[1][4] This guide aims to provide in-depth technical information to facilitate its

safe handling and application in a research and development setting.
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Safety and Handling (MSDS Information)
The safe handling of 1-Methylthio-2-propanone is paramount. The following information is

derived from its Material Safety Data Sheet (SDS).

Hazard Identification
1-Methylthio-2-propanone is classified as a flammable liquid and vapor.[1]

GHS Classification: Flammable liquids, Category 3.[1]

Hazard Statement: H226: Flammable liquid and vapor.[1]

Signal Word: Warning.[1]

Precautionary Measures and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is required when handling this compound.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.

First Aid Measures
Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Consult a

physician.
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Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Fire and Explosion Hazards
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Special Hazards: Vapors may travel to a source of ignition and flash back. Containers may

explode when heated.

Spills and Leaks
Procedure: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

suitable container for disposal.

Storage and Disposal
Storage: Keep container tightly closed in a dry and well-ventilated place. Store in a cool

place away from heat, sparks, and open flames.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Physicochemical Properties
A summary of the key physical and chemical properties of 1-Methylthio-2-propanone is

presented in the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b082341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₄H₈OS [1][2][3]

Molecular Weight 104.17 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Melon-like [2]

Boiling Point 144 °C at 760 mmHg

Flash Point 42.8 °C

Density 0.985 g/cm³

Solubility
Soluble in alcohol, slightly

soluble in water.

Vapor Pressure 5.19 mmHg at 25 °C

Refractive Index 1.4740

Experimental Protocols
Synthesis of 1-Methylthio-2-propanone
A plausible and commonly cited method for the synthesis of 1-Methylthio-2-propanone is the

nucleophilic substitution reaction between chloroacetone and sodium thiomethoxide.[1]

Reaction Scheme:
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Chloroacetone

+ Reaction
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1-Methylthio-2-propanone + Sodium Chloride
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Figure 1: Synthesis of 1-Methylthio-2-propanone.

Methodology:

Materials:

Chloroacetone

Sodium thiomethoxide

Anhydrous solvent (e.g., acetone or ethanol)

Stirring apparatus

Reaction flask

Condenser

Procedure:

In a well-ventilated fume hood, dissolve sodium thiomethoxide in the chosen anhydrous

solvent in a reaction flask equipped with a stirrer and a condenser.

Cool the solution in an ice bath.
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Slowly add chloroacetone to the stirred solution. The addition should be dropwise to

control the exothermic reaction.

After the addition is complete, allow the reaction mixture to stir at room temperature for a

specified period (e.g., several hours to overnight) to ensure the reaction goes to

completion.

Monitor the reaction progress using a suitable analytical technique (e.g., Thin Layer

Chromatography or Gas Chromatography).

Upon completion, the resulting sodium chloride precipitate can be removed by filtration.

The filtrate, containing the product, can then be purified. A common method is distillation

under reduced pressure to isolate the 1-Methylthio-2-propanone.

Note: This is a generalized protocol. The specific reaction conditions, such as solvent,

temperature, and reaction time, may need to be optimized for yield and purity.

Applications and Biological Activity
Use in Organic Synthesis and Research
1-Methylthio-2-propanone serves as a valuable intermediate in organic synthesis. The

presence of both a ketone and a thioether functional group allows for a variety of chemical

transformations, making it a useful building block for more complex molecules. It is also

marketed as a chemical for proteomics research, although specific protocols for this application

are not readily available in the public domain.[3]

Flavoring Agent
As previously mentioned, 1-Methylthio-2-propanone is used as a flavoring agent. The JECFA

has evaluated its safety for this purpose and concluded that it does not pose a safety concern

at current intake levels.[1][4]

Drug Development and Signaling Pathways
Despite its potential as a building block in organic synthesis, a comprehensive search of

publicly available scientific literature did not yield specific information on the use of 1-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b082341?utm_src=pdf-body
https://www.benchchem.com/product/b082341?utm_src=pdf-body
https://www.scbt.com/p/1-methylthio-2-propanone-14109-72-9
https://www.benchchem.com/product/b082341?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylthio-2-propanone
https://www.benchchem.com/product/b082341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methylthio-2-propanone in drug development programs or its interaction with any biological

signaling pathways. Researchers interested in these applications would need to conduct

exploratory studies.

Logical Workflow for Safe Handling and Use
The following diagram illustrates a logical workflow for the safe handling and utilization of 1-
Methylthio-2-propanone in a laboratory setting.
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Figure 2: Laboratory Workflow for 1-Methylthio-2-propanone.
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Conclusion
1-Methylthio-2-propanone is a chemical with established applications in organic synthesis

and the flavor industry. This guide has provided essential information on its safe handling,

physical and chemical properties, and a potential synthetic route. While its use in proteomics

and drug development is suggested, a lack of detailed, publicly available experimental

protocols in these areas indicates a potential for novel research and application development.

Adherence to the safety guidelines outlined in this document is crucial for all personnel working

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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